Cas no 16839-48-8 (2-Propenoic acid,2-methyl-, 2-(2-propen-1-yloxy)ethyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 2-(2-propen-1-yloxy)ethyl ester
• CAS No: 16839-48-8
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 168513
• PubChem ID: 85609
• Update Time: 2025-10-31

2-Propenoic acid,2-methyl-, 2-(2-propen-1-yloxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 2-(2-propen-1-yloxy)ethyl ester
• 2-ALLYLOXYETHYL METHACRYLATE
• 2-(2-allyloxy)ethyl methacrylate
• 2-methyl-2-propenoicaci2-(2-propenyloxy)ethylester
• 2-Methylacrylic acid 2-(2-propenyloxy)ethyl ester
• 2-Propenoic acid,2-Methyl-,2-(2-propenyloxy)ethyl ester
• allyloxyethyl methacrylate
• Methacrylsaeure-(2-allyloxy-aethylester)
• 2-Propenoic acid, 2-methyl-, 2-(2-propenyloxy)ethyl ester
• ZCYIYBNDJKVCBR-UHFFFAOYSA-N
• 2-Propenoic acid, 2-methyl-, 2-(2-propen-1-yloxy)ethyl ester
• 2-prop-2-enoxyethyl 2-methylprop-2-enoate
• 16839-48-8
• DTXSID4066123
• FT-0691845
• 2-(Allyloxy)ethyl methacrylate
• beta-(Allyloxy)ethyl methacrylate
• SCHEMBL85972
• methacrylic acid-allyloxyethyl ester
• NS00025524
• 9H8GV282K5
• Ethanol, 2-(allyloxy)-, methacrylate
• EINECS 240-862-7
• Methacrylic acid=2-allyloxyethyl ester

• Inchi： 1S/C9H14O3/c1-4-5-11-6-7-12-9(10)8(2)3/h4H,1-2,5-7H2,3H3
• InChI Key： ZCYIYBNDJKVCBR-UHFFFAOYSA-N
• SMILES： O(CC=C)CCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 170.09400
• Monoisotopic Mass: 170.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 0.962
• Boiling Point: 221.5°Cat760mmHg
• Flash Point: 84.8°C
• Refractive Index: 1.439
• PSA: 35.53000
• LogP: 1.30830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propenoic acid,2-methyl-, 2-(2-propen-1-yloxy)ethyl ester

Recent Advances in the Study of 2-Propenoic acid,2-methyl-, 2-(2-propen-1-yloxy)ethyl ester (CAS: 16839-48-8)

The chemical compound 2-Propenoic acid,2-methyl-, 2-(2-propen-1-yloxy)ethyl ester (CAS: 16839-48-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in polymer chemistry, drug delivery systems, and biomedical materials. This briefing synthesizes the latest findings on its synthesis, properties, and potential applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a reactive monomer in the synthesis of advanced polymeric materials. Its unique structure, featuring both acrylate and allyl ether functionalities, enables cross-linking reactions that are critical for developing hydrogels and other biomaterials with tunable mechanical properties. A 2023 study published in the Journal of Polymer Science demonstrated its efficacy in creating pH-responsive hydrogels for controlled drug release, showcasing its potential in targeted therapeutics.

In addition to its polymer applications, research has explored the compound's utility in surface modification and coatings. A team at MIT reported in Advanced Materials Interfaces that derivatives of 16839-48-8 could enhance the biocompatibility of medical implants by reducing protein adsorption and bacterial adhesion. This finding opens new avenues for designing infection-resistant biomedical devices.

From a toxicological perspective, recent investigations have assessed the safety profile of 2-Propenoic acid,2-methyl-, 2-(2-propen-1-yloxy)ethyl ester. A 2024 regulatory review by the European Chemicals Agency (ECHA) confirmed its low acute toxicity but recommended further studies on long-term exposure effects. These insights are crucial for guiding its industrial and pharmaceutical applications while ensuring compliance with safety standards.

Looking ahead, the compound's dual functionality positions it as a promising candidate for next-generation biomaterials. Ongoing research focuses on optimizing its synthesis to improve yield and purity, as well as exploring novel copolymer combinations for specialized medical applications. The integration of computational modeling, as seen in recent ACS Applied Materials & Interfaces publications, is accelerating these development efforts.

In conclusion, 2-Propenoic acid,2-methyl-, 2-(2-propen-1-yloxy)ethyl ester continues to demonstrate significant potential across multiple domains of chemical biology and medicine. Its evolving applications warrant continued investigation, particularly in the context of personalized medicine and smart material development. Researchers are encouraged to explore its structure-activity relationships further to unlock additional functionalities.